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Compound of Interest

Compound Name: 2-Butylhexanoic acid

Cat. No.: B1217910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Butylhexanoic acid, a branched-chain carboxylic acid, is a molecule of interest in various

scientific domains, including neuroscience and oncology. Its structural similarity to other short-

chain fatty acids (SCFAs) suggests potential roles in cellular metabolism and signaling. This

technical guide provides a comprehensive overview of the chemical properties, structure, and

relevant biological pathways associated with 2-Butylhexanoic acid, aimed at facilitating further

research and development.

Chemical Properties and Structure
2-Butylhexanoic acid, also known as dibutylacetic acid, is a C10 fatty acid. Its chemical

identity and core physicochemical properties are summarized below.

Identifiers and Molecular Characteristics
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Property Value Source

IUPAC Name 2-butylhexanoic acid [1][2]

Synonyms

Dibutylacetic acid, Di-n-

butylacetic acid, 2-Butylcaproic

acid

[1][3]

CAS Number 3115-28-4 [1][3][4]

Molecular Formula C₁₀H₂₀O₂ [1][3]

Molecular Weight 172.26 g/mol [1][3]

Chemical Structure
CCCCC(CCCC)C(=O)O

(SMILES)
[1]

Physicochemical Properties
A summary of the key physicochemical data for 2-Butylhexanoic acid is presented in the table

below. It is important to note that while some experimental values are available, others are

predicted and should be confirmed through empirical testing for rigorous applications.

Property Value Notes Source

Boiling Point 255.00 °C Experimental [3]

Melting Point Not available
Experimental data not

found
[4]

Density 0.899 g/cm³ Experimental [3]

Water Solubility Not available

Predicted to have low

water solubility due to

its long alkyl chains.

pKa Not available

Predicted to be

around 4.8, typical for

carboxylic acids.

[5]
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Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of carboxylic

acids like 2-Butylhexanoic acid are outlined below. These are generalized protocols that can

be adapted for specific laboratory settings.

Synthesis of 2-Butylhexanoic Acid (General Approach)
A common route for the synthesis of 2-substituted carboxylic acids involves the malonic ester

synthesis. A generalized workflow is presented below.
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General Synthesis Workflow for 2-Butylhexanoic Acid

Starting Materials

Alkylation

Second Alkylation

Hydrolysis and Decarboxylation

Diethyl malonate

Deprotonation

Sodium ethoxide

Repeat Deprotonation

1-Bromobutane

Nucleophilic Attack

Second Nucleophilic Attack

Diethyl 2-butylmalonate

Diethyl 2,2-dibutylmalonate

Saponification

Acidification

Decarboxylation

2-Butylhexanoic acid
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A generalized synthetic workflow for 2-Butylhexanoic acid.
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Protocol:

Alkylation: Diethyl malonate is deprotonated with a strong base, such as sodium ethoxide, to

form a resonance-stabilized enolate.

This enolate then acts as a nucleophile, attacking an alkyl halide (1-bromobutane). This step

is repeated a second time with another equivalent of 1-bromobutane.

Hydrolysis and Decarboxylation: The resulting diethyl 2,2-dibutylmalonate is then saponified

using a strong base (e.g., NaOH), followed by acidification to yield the dicarboxylic acid.

Upon heating, this intermediate readily undergoes decarboxylation to yield the final product,

2-Butylhexanoic acid.

Purification is typically achieved through distillation under reduced pressure.

Determination of Boiling Point
Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating source (e.g., Bunsen burner or heating mantle), and mineral oil.

Procedure:

A small amount of 2-Butylhexanoic acid is placed in the small test tube.

The sealed capillary tube is placed open-end down into the test tube.

The test tube is attached to the thermometer, and the assembly is immersed in the Thiele

tube containing mineral oil.

The apparatus is heated gently. A stream of bubbles will emerge from the open end of the

capillary tube as the temperature rises.

Heating is discontinued, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.
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Determination of Melting Point (for solid derivatives)
While 2-Butylhexanoic acid is a liquid at room temperature, this protocol is relevant for solid

derivatives.

Apparatus: Melting point apparatus, capillary tubes, spatula.

Procedure:

A small, finely powdered sample of the solid derivative is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

For an unknown sample, a rapid heating rate (10-20 °C/minute) is used to determine an

approximate melting range.

A second determination is performed with a fresh sample, heating at a slower rate (1-2

°C/minute) as the temperature approaches the approximate melting point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point range.

Determination of pKa by Potentiometric Titration
Apparatus: Calibrated pH meter with a combination electrode, burette, beaker, magnetic stirrer,

and standardized 0.1 M NaOH solution.

Procedure:

A known quantity of 2-Butylhexanoic acid is dissolved in a suitable solvent (e.g., a water-

ethanol mixture to ensure solubility).

The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is

immersed.

The initial pH of the solution is recorded.
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The standardized NaOH solution is added in small, precise increments from the burette.

After each addition, the solution is allowed to equilibrate, and the pH is recorded.

This process is continued until the pH begins to change rapidly, and then well past the

equivalence point.

A titration curve is generated by plotting the pH versus the volume of NaOH added.

The pKa is determined from the pH at the half-equivalence point of the titration curve.

Biological Context and Potential Signaling
Pathways
2-Butylhexanoic acid has been noted for its presence in the human brain and its potential

involvement in neurological processes such as depression.[3] It is also described as an

inhibitor of butyric acid oxidation.[3] Due to the limited availability of specific signaling pathway

diagrams for 2-Butylhexanoic acid, this section presents a representative pathway for fatty

acid β-oxidation, which it may inhibit, and a general signaling pathway for short-chain fatty

acids like butyrate, which it is structurally related to.

Fatty Acid β-Oxidation Pathway
Fatty acid β-oxidation is the mitochondrial process by which fatty acids are broken down to

produce acetyl-CoA. An inhibitor like 2-Butylhexanoic acid could potentially interfere with one

of the enzymatic steps in this pathway.
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Fatty Acid β-Oxidation Pathway
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A simplified diagram of the fatty acid β-oxidation pathway.
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Representative Short-Chain Fatty Acid Signaling
Short-chain fatty acids can act as signaling molecules by activating G-protein coupled

receptors (GPCRs), such as GPR41 and GPR43, and by inhibiting histone deacetylases

(HDACs). This representative pathway illustrates these general mechanisms.

Representative SCFA Signaling Pathway

SCFA (e.g., Butyrate)

GPR41/43 HDACs

G-protein signaling

Downstream effects (e.g., PYY, GLP-1 release)

Cellular Response

Histone Acetylation

Gene Expression Changes

Click to download full resolution via product page

A general overview of short-chain fatty acid signaling mechanisms.

Experimental Workflow for Studying Fatty Acid
Oxidation Inhibition
To investigate the inhibitory effects of a compound like 2-Butylhexanoic acid on fatty acid

oxidation, a structured experimental workflow is necessary. The following diagram outlines a

typical approach.
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Workflow for Fatty Acid Oxidation Inhibition Assay

Cell Culture

Treatment

Seed cells (e.g., hepatocytes)

Fatty Acid Oxidation Assay

Add 2-Butylhexanoic acid at various concentrations

Data Analysis

Measure oxygen consumption or production of radiolabeled CO2

Conclusion

Determine IC50 and mechanism of inhibition
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A typical workflow for assessing the inhibition of fatty acid oxidation.

Protocol Outline:

Cell Culture: Plate a suitable cell line (e.g., HepG2 hepatocytes) in a multi-well plate.

Treatment: Treat the cells with varying concentrations of 2-Butylhexanoic acid. Include

appropriate positive (e.g., etomoxir) and negative (vehicle) controls.

Fatty Acid Oxidation Assay: Introduce a radiolabeled fatty acid substrate (e.g.,

[¹⁴C]palmitate). Measure the rate of fatty acid oxidation by quantifying the production of

¹⁴CO₂ or by measuring oxygen consumption rates using a Seahorse XF Analyzer.
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Data Analysis: Plot the inhibition of fatty acid oxidation as a function of the concentration of

2-Butylhexanoic acid to determine the half-maximal inhibitory concentration (IC₅₀).

Conclusion: Interpret the results to understand the potency and potential mechanism of

inhibition of 2-Butylhexanoic acid on fatty acid oxidation.

Conclusion
2-Butylhexanoic acid presents an intriguing area for further research, particularly concerning

its metabolic and signaling functions. While foundational chemical data are available, a more

in-depth experimental characterization of its physicochemical properties is warranted. The

provided protocols offer a starting point for such investigations. Furthermore, elucidating the

specific molecular targets and signaling pathways of 2-Butylhexanoic acid will be crucial in

understanding its physiological and pathological roles. The representative pathways and

experimental workflows detailed in this guide are intended to serve as a framework for

designing future studies to unravel the full therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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